Cas no 212382-68-8 ((2-ethylcyclohexyl)methanamine hydrochloride)

• Product Name: (2-ethylcyclohexyl)methanamine hydrochloride
• CAS No: 212382-68-8
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD29034239
• CID: 4638813
• PubChem ID: 22992864
• Update Time: 2025-05-20

(2-ethylcyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-ethylcyclohexyl)methanamine hydrochloride

• MDL： MFCD29034239
• Inchi： 1S/C9H19N.ClH/c1-2-8-5-3-4-6-9(8)7-10;/h8-9H,2-7,10H2,1H3;1H
• InChI Key： UFKVHGQJSXCPFL-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1CN)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (2-ethylcyclohexyl)methanamine hydrochloride

(2-Ethylcyclohexyl)methanamine Hydrochloride (CAS No. 212382-68-8): An Overview of Its Structure, Properties, and Applications

(2-Ethylcyclohexyl)methanamine hydrochloride (CAS No. 212382-68-8) is a versatile organic compound with a unique structure and a wide range of applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its cyclohexane ring and an ethyl group attached to the ring, which imparts specific chemical and physical properties that make it valuable in numerous research and industrial processes.

The molecular formula of (2-ethylcyclohexyl)methanamine hydrochloride is C₉H₁₉N·HCl, and its molecular weight is approximately 170.71 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water and organic solvents such as ethanol and methanol. These solubility properties make it easy to handle and incorporate into various formulations.

In terms of its chemical structure, the amino group attached to the methyl group on the cyclohexane ring plays a crucial role in its reactivity and functional behavior. The presence of the hydrochloride salt form ensures stability and enhances its utility in pharmaceutical applications. The compound's ammonium ion can participate in various chemical reactions, including nucleophilic substitution, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of (2-ethylcyclohexyl)methanamine hydrochloride in the development of new pharmaceuticals. Studies have shown that this compound can serve as a building block for the synthesis of antidepressants, anti-inflammatory agents, and neuroprotective drugs. Its ability to modulate specific receptors and enzymes in biological systems makes it an attractive candidate for drug discovery and development.

In the field of materials science, (2-ethylcyclohexyl)methanamine hydrochloride has been explored for its use in the preparation of advanced polymers and coatings. Its reactive amino group can be utilized to create cross-linked structures with enhanced mechanical properties and improved stability. This makes it suitable for applications in adhesives, paints, and coatings where durability and performance are critical.

The safety profile of (2-ethylcyclohexyl)methanamine hydrochloride has also been extensively studied. While it is generally considered safe for use in laboratory settings, proper handling precautions should be followed to avoid inhalation or skin contact. The compound is not classified as a hazardous material under current regulations, but users should always refer to the Material Safety Data Sheet (MSDS) for detailed safety information.

In conclusion, (2-ethylcyclohexyl)methanamine hydrochloride (CAS No. 212382-68-8) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and materials science. Its unique structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.